Estriol

• CAS No.: 1306-04-3
• Molecular Formula: Ca5ClO12P3
• Molecular Weight: 520.8 g/mol
• IUPAC Name: pentacalcium;chloride;triphosphate
• InChI: InChI=1S/5Ca.ClH.3H3O4P/c;;;;;;3*1-5(2,3)4/h;;;;;1H;3*(H3,1,2,3,4)/q5*+2;;;;/p-10
• InChI Key: IPCINBJXUJWIFD-UHFFFAOYSA-D
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=C3C=CC(=C4)O
• impurities: Reported impurities include: estradiol, estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol (9,11-didehydroestriol), estra-1,3,5(10)-triene-3,16alpha,17beta-triol (17-epi-estriol), estra-1,3,5(10)-triene-3,16beta,17beta-triol (16-epi-estriol), estra-1,3,5(10)-triene-3,16beta,17alpha-triol (16,17-epi-estriol), 3-hydroxyestra-1,3,5(10)-trien-17-one (estrone); 3,16alpha-dihydroxyestra- 1,3,5(10)-trien-17-one, 3-hydroxy-17-oxa-D-homoestra-1,3,5(10)-trien-17a-one and 3-methoxyestra-1,3,5(10)-triene-16alpha,17beta-diol (estriol 3-methyl ether).
• SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Cl-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]
• Color/Form: Leaflets from alcohol; Very small monoclinic crystals from dilute alcohol; White, microcrystalline powde
• density: 1.27 g/cu cm at 25 °C
• melting_point: 82-86; 282.0 °C; 288 °C (decomposes); 282°C
• physical_description: Solid; Odorless white crystals.
• Pictograms: Health Hazard; Environmental Hazard
• solubility: Slightly soluble in ethyl ether, benzene, trifluoroacetic acid; very soluble in pyridine; Soluble in alcohol, dioxane, chloroform, ether, vegetable oils; freely soluble in pyridine, in solutions of fixed alkali hydroxides; In double-distilled water, 13.25 mg/L; In water, 27.34 mg/L at 25 °C (est)
• Synonyms: (16alpha,17beta)-Estra-1,3,5(10)-Triene-3,16,17-Triol; (16beta,17beta)-Estra-1,3,5(10)-Triene-3,16,17-Triol; 16 alpha Hydroxy Estradiol; 16-alpha-Hydroxy-Estradiol; 16alpha,17beta Estriol; 16alpha,17beta-Estriol; 16beta Hydroxy Estradiol; 16beta-Hydroxy-Estradiol; Epiestriol; Estra-1,3,5(10)-Triene-3,16beta,17beta-Triol; Estriol; Ovestin
• vapor_pressure: 9.93X10-12 mm Hg at 25 °C (est)

Description

It is one of the three major endogenous estrogens, the others being estradiol and estrone . Estriol is primarily produced during pregnancy by the placenta and is the most abundant estrogen in the body during this period . In non-pregnant women, this compound levels are almost undetectable . It plays a crucial role in maintaining pregnancy and preparing the body for childbirth .

Scientific Research Applications

Estriol has numerous applications in scientific research:

Chemistry: this compound is used as a reference compound in analytical chemistry for the development of detection and quantification methods.

Biology: this compound is studied for its role in pregnancy and its effects on fetal development.

Medicine: this compound is used in hormone replacement therapy, particularly for menopausal symptoms.

Industry: this compound is used in the formulation of various pharmaceutical products, including creams and tablets for hormone therapy.

Preparation Methods

Synthetic Routes and Reaction Conditions: Estriol can be synthesized from estrone or estradiol through hydroxylation reactions. One common method is the hydroxylation of estrone at the 16α position to produce this compound .

Industrial Production Methods: Industrial production of this compound often involves the use of microbial transformation. Specific strains of microorganisms are employed to hydroxylate estrone or estradiol, resulting in the formation of this compound . This method is advantageous due to its high specificity and yield.

Chemical Reactions Analysis

Types of Reactions: Estriol undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form estrone or other oxidized derivatives.

Reduction: Reduction of this compound can lead to the formation of dihydrothis compound.

Substitution: this compound can undergo substitution reactions, particularly at the hydroxyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often involve reagents like acyl chlorides or alkyl halides.

Major Products:

Oxidation: Estrone and other oxidized derivatives.

Reduction: Dihydrothis compound.

Substitution: Various substituted this compound derivatives.

Mechanism of Action

Estriol exerts its effects by binding to estrogen receptors (ERα and ERβ) in target cells . Upon binding, the estrogen receptor complex enters the nucleus and regulates gene transcription, leading to the formation of messenger RNA . The mRNA interacts with ribosomes to produce specific proteins that mediate the effects of this compound on the target cell . This compound has a mixed agonist-antagonist activity, meaning it can act as an estrogen in some tissues while blocking estrogen effects in others .

Comparison with Similar Compounds

Estradiol: The most potent estrogen, primarily responsible for regulating the menstrual cycle and maintaining bone health.

Estrone: A weaker estrogen produced after menopause and during the early stages of puberty.

Estriol’s unique properties, particularly its high production during pregnancy and mixed agonist-antagonist activity, make it a compound of significant interest in both research and clinical applications.